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Compound of Interest

Compound Name: 1,3,6-Trimethyluracil

Cat. No.: B079590 Get Quote

1,3,6-Trimethyluracil: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the available information on 1,3,6-
trimethyluracil, a heterocyclic compound belonging to the pyrimidinedione family. While

specific biological data and detailed experimental protocols for this particular molecule are not

extensively documented in publicly available scientific literature, this document serves as a

foundational resource, presenting its key physicochemical properties and offering generalized

experimental workflows and potential signaling pathways relevant to the broader class of uracil

derivatives.

Physicochemical Properties
A summary of the key identifiers and molecular properties of 1,3,6-trimethyluracil is presented

below.
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Property Value Reference

CAS Number 13509-52-9

Molecular Formula C₇H₁₀N₂O₂

Molecular Weight 154.17 g/mol [1]

Alternate Names

1,3,6-trimethyl-2,4(1H,3H)-

pyrimidinedione, 1,3,4-

trimethyluracil

[1]

Synthesis and Characterization
Detailed, peer-reviewed synthesis and characterization protocols specifically for 1,3,6-
trimethyluracil are not readily available. However, the synthesis of structurally related uracil

derivatives often involves the condensation of a substituted urea with a β-keto ester. A

generalized workflow for the synthesis and subsequent biological evaluation of a novel

compound like 1,3,6-trimethyluracil is depicted in the following diagram.
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Figure 1. A generalized workflow for the synthesis, characterization, and biological evaluation

of a novel chemical entity.

Potential Biological Activity and Signaling Pathways
While no specific biological activities have been reported for 1,3,6-trimethyluracil, other

substituted uracil derivatives have been investigated for a range of therapeutic applications,

including as antiviral and anti-inflammatory agents. For instance, some uracil analogs are

known to inhibit viral polymerases or interfere with inflammatory signaling cascades.

Given the interest in uracil derivatives in drug discovery, a hypothetical signaling pathway that

could be investigated for a novel uracil analog with potential anti-inflammatory properties is

presented below. This diagram illustrates a simplified representation of a generic inflammatory

signaling cascade that could be a target for inhibition.
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Figure 2. A hypothetical signaling pathway illustrating potential points of inhibition for an anti-

inflammatory compound.

Future Directions
The lack of extensive research on 1,3,6-trimethyluracil presents an opportunity for further

investigation. Future studies could focus on:

Development of a robust and scalable synthetic route.

Comprehensive structural elucidation using modern analytical techniques.
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Screening for a wide range of biological activities, including but not limited to antiviral,

anticancer, and anti-inflammatory properties.

If activity is identified, elucidation of the mechanism of action and identification of molecular

targets and relevant signaling pathways.

This technical guide serves as a starting point for researchers and drug development

professionals interested in 1,3,6-trimethyluracil and its potential applications. Further

experimental work is required to fully characterize this compound and determine its therapeutic

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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